Cas no 750615-66-8 (1-(4-Methylanilino)-3-(4-methylphenyl)-3-(trifluoromethyl)pyrido[1,2-c]pyrimidine-4-carbonitrile)

• Product Name: 1-(4-Methylanilino)-3-(4-methylphenyl)-3-(trifluoromethyl)pyrido[1,2-c]pyrimidine-4-carbonitrile
• CAS No: 750615-66-8
• MF: C₂₄H₁₉F₃N₄
• MW: 420.429675340652
• CID: 540149
• Update Time: 2023-08-03

1-(4-Methylanilino)-3-(4-methylphenyl)-3-(trifluoromethyl)pyrido[1,2-c]pyrimidine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrido[1,2-c]pyrimidine-4-carbonitrile,3-(4-methylphenyl)-1-[(4-methylphenyl)amino]-3-(trifluoromethyl)-
• Z56855218
• 3-(4-methylphenyl)-1-[(4-methylphenyl)imino]-3-(trifluoromethyl)-1H,2H,3H-pyrido[1,2-c]pyrimidine-4-carbonitrile
• 1-(4-Methylanilino)-3-(4-methylphenyl)-3-(trifluoromethyl)pyrido[1,2-c]pyrimidine-4-carbonitrile

• Inchi： 1S/C24H19F3N4/c1-16-6-10-18(11-7-16)23(24(25,26)27)20(15-28)21-5-3-4-14-31(21)22(30-23)29-19-12-8-17(2)9-13-19/h3-14H,1-2H3,(H,29,30)
• InChI Key： PBFIRHMXHYTWIG-UHFFFAOYSA-N
• SMILES： FC(C1(C2C=CC(C)=CC=2)C(C#N)=C2C=CC=CN2C(NC2C=CC(C)=CC=2)=N1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 3
• Complexity: 859
• Topological Polar Surface Area: 51.4